
Personal protective equipment for handling 2-
Ethenyl-6-methylpyrazine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Ethenyl-6-methylpyrazine

Cat. No.: B106683 Get Quote

Essential Safety and Handling Guide for 2-
Ethenyl-6-methylpyrazine
This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-Ethenyl-6-methylpyrazine in a laboratory setting. Adherence to these

procedures is vital for ensuring the safety of researchers, scientists, and drug development

professionals.

Chemical Identifier:

Name: 2-Ethenyl-6-methylpyrazine

CAS Number: 13925-09-2[1]

Molecular Formula: C₇H₈N₂[2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Ethenyl-6-methylpyrazine is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1] It is imperative to use appropriate

personal protective equipment (PPE) to minimize exposure.
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Summary of Required Personal Protective Equipment:

Protection Type Recommended PPE Specification

Eye and Face Protection
Safety glasses with side

shields or goggles; face shield

Must be worn to prevent

contact with the eyes.[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Protective gloves must be

worn to prevent skin contact.

[1][3]

Laboratory coat
A lab coat or other protective

clothing should be worn.[1][3]

Respiratory Protection

Use in a well-ventilated area;

respirator if ventilation is

inadequate

Work should be conducted in a

fume hood to avoid inhaling

vapors.[1] If ventilation is

insufficient, a suitable

respirator should be used.[4][5]

Safe Handling and Operational Plan
Engineering Controls:

Ventilation: Always handle 2-Ethenyl-6-methylpyrazine in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of vapors.

Eye Wash Stations and Safety Showers: Ensure that emergency eye wash stations and

safety showers are readily accessible in the immediate work area.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn.

Dispensing: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] When transferring

the chemical, do so carefully to prevent spills.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1] Do not eat,

drink, or smoke in the handling area.[3][6]
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Emergency Procedures
First-Aid Measures:

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If feeling unwell, call a poison center or doctor.[1]

If on Skin: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical

advice.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[3]

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep the container locked up and away from incompatible substances.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3]

Do not allow the product to enter drains, other waterways, or soil.[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Ethenyl-6-methylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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